Cas no 2624109-24-4 ((3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid)

• Product Name: (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid
• CAS No: 2624109-24-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5639097
• PubChem ID: 165905123
• Update Time: 2025-06-20

(3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624109-24-4
• (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid
• EN300-27754347

• Inchi： 1S/C8H15NO3/c1-5(2)6-3-12-4-7(9-6)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11)/t6-,7+/m0/s1
• InChI Key： NNCYCKPMZUGTBK-NKWVEPMBSA-N
• SMILES： O1C[C@H](C(=O)O)N[C@@H](C1)C(C)C

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid

Introduction to (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic Acid (CAS No. 2624109-24-4)

(3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid, with the CAS number 2624109-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the morpholine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique stereochemistry of this molecule, characterized by the (3R,5R) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The< strong> morpholine moiety present in this compound is a key structural feature that contributes to its solubility, stability, and ability to interact with biological systems. Morpholine derivatives have been extensively studied for their roles in drug design due to their ability to mimic natural bioactive molecules. Specifically, the< strong> (3R,5R)-configuration of (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid suggests a high degree of specificity in its interactions with biological receptors and enzymes, which is essential for developing effective pharmaceutical agents.

In recent years, there has been a surge in research focused on identifying novel scaffolds for drug development. The< strong> propan-2-yl group attached to the morpholine ring in this compound adds another layer of complexity and functionality, enabling it to participate in various chemical reactions and biological processes. This structural feature makes (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

The pharmaceutical industry has shown particular interest in compounds that exhibit< strong> anti-inflammatory ,< strong> analgesic , and< strong> neuroprotective properties. Preliminary studies on related morpholine derivatives have demonstrated their potential in modulating inflammatory pathways and pain perception. Given the structural similarities between (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid and these active compounds, it is reasonable to hypothesize that it may share similar pharmacological effects.

One of the most exciting aspects of this compound is its potential application in the development of< strong> targeted therapies . The precise stereochemistry of (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid allows for selective binding to specific biological targets, reducing the likelihood of off-target effects. This is particularly important in modern drug discovery, where minimizing side effects while maximizing therapeutic efficacy is a primary goal.

The synthesis of (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid involves sophisticated organic chemistry techniques that require careful optimization to achieve high yields and enantiomeric purity. The stereocontrol during synthesis is critical to obtaining the desired (3R,5R) configuration. Advances in asymmetric synthesis methods have made it possible to produce complex chiral molecules like this one with increasing efficiency and precision.

In addition to its pharmaceutical applications, (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid may also find utility in other areas such as chemical biology and materials science. Its unique structural properties make it a valuable tool for studying enzyme mechanisms and developing novel materials with specific functionalities.

The growing body of research on morpholine derivatives underscores their importance as pharmacophores. Compounds like (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid are at the forefront of drug discovery efforts aimed at addressing unmet medical needs. By leveraging the inherent properties of morpholine-based structures, scientists are paving the way for innovative treatments across various therapeutic domains.

The future prospects for (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid are bright, with ongoing studies exploring its potential as a lead compound or intermediate in the synthesis of more complex drugs. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, (3R,5R)-5-(propan-2-yl)morpholine-3-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique stereochemistry,< strong> propan-2-yl group , and< strong> morpholine moiety make it a versatile and promising candidate for further research. As our understanding of its biological activities continues to grow, so too will its potential applications in healthcare and beyond.